1,1'-Bicyclohexyl, 2-methyl-, cis-

• CAS No.: 50991-09-8
• Molecular Formula: C13H24
• Molecular Weight: 180.33 g/mol
• IUPAC Name: 1-cyclohexyl-2-methylcyclohexane
• InChI: InChI=1S/C13H24/c1-11-7-5-6-10-13(11)12-8-3-2-4-9-12/h11-13H,2-10H2,1H3
• InChI Key: SRCQYSQCKOUHTG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCC1C2CCCCC2

Description

1,1’-Bicyclohexyl, 2-methyl-, cis- is an organic compound with the molecular formula C₁₃H₂₄ and a molecular weight of 180.3297 g/mol . This compound is a stereoisomer, specifically the cis-isomer, of 2-methyl-1,1’-bicyclohexyl . It is characterized by the presence of two cyclohexane rings connected by a single bond, with a methyl group attached to one of the cyclohexane rings.

Preparation Methods

The synthesis of 1,1’-Bicyclohexyl, 2-methyl-, cis- can be achieved through various synthetic routes. One common method involves the hydrogenation of 2-methyl-1,1’-bicyclohexene in the presence of a suitable catalyst such as palladium on carbon (Pd/C) under high pressure and temperature conditions . Industrial production methods may involve similar hydrogenation processes but on a larger scale, utilizing continuous flow reactors to ensure consistent product quality and yield .

Chemical Reactions Analysis

1,1’-Bicyclohexyl, 2-methyl-, cis- undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride (LiAlH₄) to yield alcohols.

Substitution: Halogenation reactions can occur in the presence of halogens (e.g., chlorine or bromine) under UV light, leading to the formation of halogenated derivatives.

Scientific Research Applications

1,1’-Bicyclohexyl, 2-methyl-, cis- has various applications in scientific research, including:

Chemistry: It is used as a model compound in studies of stereochemistry and conformational analysis due to its well-defined cis-configuration.

Biology: The compound is utilized in the study of lipid bilayers and membrane dynamics, as its structure mimics certain lipid components.

Medicine: Research into drug delivery systems often employs this compound to investigate the behavior of hydrophobic molecules in biological systems.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of more complex organic molecules.

Mechanism of Action

The mechanism of action of 1,1’-Bicyclohexyl, 2-methyl-, cis- involves its interaction with various molecular targets and pathways. In biological systems, it can integrate into lipid bilayers, affecting membrane fluidity and permeability . Its hydrophobic nature allows it to interact with non-polar regions of proteins and other biomolecules, potentially influencing their function and stability .

Comparison with Similar Compounds

1,1’-Bicyclohexyl, 2-methyl-, cis- can be compared with other similar compounds such as:

• 2-methyl-1,1’-bicyclohexyl (low boiling isomer)
• 1,1’-Bicyclohexyl, 2-methyl-, trans-
• 2-Methylbicyclohexyl

These compounds share similar structural features but differ in their stereochemistry and physical properties. The cis-configuration of 1,1’-Bicyclohexyl, 2-methyl-, cis- imparts unique conformational and reactivity characteristics compared to its trans-isomer and other related compounds .